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Introduction
Polyquaternium-69 is a sophisticated cationic polymer making significant inroads in the

formulation of high-performance, leave-in hair treatments.[1][2] Composed of vinyl caprolactam,

vinylpyrrolidone, dimethylaminopropyl methacrylamide (DMAPA), and methacryloylaminopropyl

lauryldimonium chloride, this polymer offers a unique combination of stiff hold, exceptional

humidity resistance, and favorable sensory attributes.[1] Its primary function in cosmetics is as

a hair fixing agent, enabling durable hairstyle control.[3][4] These application notes provide a

comprehensive overview of its performance, relevant experimental protocols, and formulation

considerations for scientists and researchers in the field.

Performance Characteristics
Polyquaternium-69 is lauded for its multifunctional benefits in hair styling products, particularly

in leave-in applications where long-lasting effects are desired. Key performance claims include:

Strong, Durable Hold: It provides a stiff and lasting hold for various hairstyles.[1]

High Humidity Curl Retention: One of its most notable features is its ability to maintain curl

definition even in high humidity environments.[1]
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Frizz Control: The film-forming nature of Polyquaternium-69 helps to smooth the hair cuticle,

reducing frizz.[5][6]

Enhanced Shine: It contributes to a higher luster and shine on the hair.[5][6]

Quantitative Performance Data
The following tables summarize the performance data for Polyquaternium-69 in key application-

relevant tests.

Table 1: High Humidity Curl Retention

A study was conducted to evaluate the humidity resistance of a hair gel containing 4% solids of

Polyquaternium-69 (AquaStyle™ 300) against a commercial gel with a high concentration of

PVP and VP/VA Copolymer. The test was performed at 80°F and 90% relative humidity. The

data presented below is an estimation based on the graphical data from the study

"Polyquaternium-69: A New Fixative Polymer with Enhanced Styling Benefits."

Time (hours)
Polyquaternium-69 (4%
solids) - % Curl Retention

Commercial Gel
(PVP/VP/VA Copolymer) -
% Curl Retention

0 100% 100%

1 ~95% ~70%

2 ~90% ~55%

4 ~85% ~40%

8 ~80% ~30%

Table 2: Hair Characteristics Test (Sensory Panel)

A trained panel evaluated the characteristics of hair treated with a carbomer gel containing 4%

solids of Polyquaternium-69 (AquaStyle™ 300) compared to a commercial product containing

PVP. The scoring was on a scale of one to ten, with one indicating a very soft, natural feel and

ten representing a very stiff hair feel.
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Attribute
Polyquaternium-69 (4%
solids)

Commercial Product (PVP)

Initial Stiffness Higher Lower

Stiffness Durability Higher Lower

Shine Higher Lower

Flaking Less More

Experimental Protocols
Detailed methodologies for key performance evaluations are provided below.

High Humidity Curl Retention Test
Objective: To assess the ability of a leave-in treatment containing Polyquaternium-69 to

maintain curl under high humidity conditions.

Materials:

Standard hair tresses (e.g., European brown hair)

Leave-in treatment formulation with Polyquaternium-69

Control/placebo formulation

Shampoo (e.g., 10% sodium lauryl ether sulfate solution)

Teflon mandrels (½” diameter)

Forced air oven

Environmental chamber with controlled temperature and humidity

Graduated transparent board for measuring curl length

Protocol:
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Tress Preparation:

Separate hair into standardized swatches (e.g., 2g).

Wash hair swatches with the shampoo solution and rinse thoroughly.

Gently squeeze out excess water.

Product Application:

Apply a standardized amount of the leave-in treatment to each tress, ensuring even

distribution.

Curling and Drying:

Roll each tress onto a Teflon mandrel to form a coil and secure with clips.

Dry the curled tresses in a forced-air oven at a controlled temperature (e.g., 120°F).

Initial Measurement:

Once dry and cooled, carefully remove the tresses from the mandrels.

Suspend each curl from a graduated board and record the initial curl height (L₀).

Humidity Exposure and Measurement:

Place the suspended curls in an environmental chamber set to a high humidity (e.g., 90%

RH) and controlled temperature (e.g., 72°F).

Record the curl height (Lₜ) at specified time intervals (e.g., 0, 15, 30, 60, 90 minutes, and

2, 3, 4, 5, 24 hours).

Calculation:

Calculate the percent curl retention at each time point using the formula: % Curl Retention

= [(L - Lₜ) / (L - L₀)] x 100 Where:

L = Length of the fully extended hair tress
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L₀ = Initial length of the curled tress

Lₜ = Length of the curled tress at time 't'

Sensory Evaluation of Leave-in Treatment
Objective: To assess the sensory attributes of a leave-in hair treatment containing

Polyquaternium-69 using a trained panel.

Materials:

Trained sensory panel (10-15 panelists)

Standardized hair tresses or live models

Leave-in treatment with Polyquaternium-69

Control/placebo formulation

Standard salon equipment (sinks, chairs, combs, etc.)

Evaluation forms with a defined rating scale (e.g., 1-9 or 1-10)

Protocol:

Panelist Training and Calibration:

Train panelists to identify and rate specific hair attributes consistently.

Calibrate the panel using standard products to ensure reproducibility.

Product Application (Half-Head Method for Live Models):

Wash the model's hair with a standard shampoo and towel dry.

Divide the hair into two sections.

Apply the test product to one side and the control product to the other, ensuring equal

amounts and distribution.
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Evaluation of Wet Hair Attributes:

Panelists comb through each side of the hair and rate attributes such as:

Ease of detangling

Force to comb

Slipperiness

Residue (greasy, oily)

Styling and Drying:

Style the hair as desired (e.g., blow-drying with a round brush).

Evaluation of Dry Hair Attributes:

Once dry, panelists evaluate attributes such as:

Ease of detangling (dry)

Force to comb (dry)

Shine/Gloss

Frizz/Flyaways

Volume

Feel (softness, smoothness, stiffness)

Residue

Data Analysis:

Collect and statistically analyze the rating scores for each attribute to determine significant

differences between the test and control products.
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Visualizations
Logical Relationship of Polyquaternium-69's Effects
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Caption: Logical flow of Polyquaternium-69's effects on hair.

Experimental Workflow for High Humidity Curl Retention
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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